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Compound of Interest

Compound Name: 2,3-Dihydroxynaphthalene

Cat. No.: B165439

Essential Safety and Handling Guide for 2,3-
Dihydroxynaphthalene

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,3-Dihydroxynaphthalene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identification and Hazards
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Property Value Reference

CAS Number 92-44-4 [1][2]

Molecular Formula C10HsO2 [3B1141[5]

Molecular Weight 160.17 g/mol [6]
Off-white to reddish-white

Appearance powder, crystals, or crystalline

powder.[4][5][7]

GHS Hazard Classifications

Acute toxicity, oral (Category
4), Skin irritation (Category 2),
Serious eye damage/eye
irritation (Category 1/2),
Specific target organ toxicity —
single exposure (Category 3),
May cause respiratory
irritation.[1][6][8]

Signal Word

Danger or Warning [1]8]

Hazard Statements

Harmful if swallowed. Causes
skin irritation. Causes serious
eye damagel/irritation. May
cause respiratory irritation.[1]
[61[81[°1[10]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent exposure.
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Protection Type Specifications Citations

Wear tightly fitting safety
goggles with side-shields
) conforming to EN 166 (EU) or
Eye/Face Protection [8][11]
NIOSH (US) approved
standards. A face shield may

also be necessary.

Wear fire/flame resistant and
impervious clothing. Handle
with chemical-impermeable
Skin Protection gloves that have been [8][10][11]
inspected prior to use.
Contaminated leather items

should be destroyed.

If exposure limits are exceeded

or irritation is experienced, use
Respiratory Protection a full-face respirator. A dust [8]

mask of type N95 (US) is

recommended.

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Ensure the work area is well-ventilated, and an eyewash station and safety shower are
readily accessible.[11]

o Read the Safety Data Sheet (SDS) thoroughly before starting any work.
o Wear all required PPE as specified in the table above.[8]

e Handling:
o Avoid the formation of dust and aerosols.[8] Use non-sparking tools.[8]

o Weigh and handle the substance in a designated area, such as a chemical fume hood.
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o Avoid all personal contact, including inhalation.[10]
o Do not eat, drink, or smoke in the handling area.[1][10]

o Keep the container tightly closed when not in use.[8][10]

e Storage:

[¢]

Store in a cool, dry, and well-ventilated place.[8][10]

[e]

Keep containers securely sealed and protected from physical damage.[10]

[e]

Store away from incompatible materials such as strong bases, acid anhydrides, acid
chlorides, and oxidizing agents.[3][4]

o The substance is air and light-sensitive; store under argon or an inert gas.[3][10]
Emergency and First Aid Measures

Immediate action is crucial in case of accidental exposure.
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Exposure Route

First Aid Procedure

Citations

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing,
provide artificial respiration and
seek immediate medical

attention.

[4181e]

Skin Contact

Immediately remove all
contaminated clothing. Wash
the affected area with soap
and plenty of water. Seek
medical attention if irritation

OcCcurs.

[B1[9][10]

Eye Contact

Rinse cautiously and
thoroughly with plenty of water
for at least 15 minutes, holding
the eyelids apart. Remove
contact lenses if present and
easy to do. Seek immediate

medical attention.

[1](8][9][10]

Ingestion

Do NOT induce vomiting.
Rinse the mouth with water.
Never give anything by mouth
to an unconscious person. Call
a poison center or doctor if you

feel unwell.

[3]09]

Disposal Plan

o Waste Collection:

o Collect waste material in a suitable, labeled, and closed container.[8]

o Contaminated materials, including PPE, should be treated as hazardous waste.
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» Disposal Method:

o Dispose of contents and container to an approved waste disposal plant in accordance with
all local, state, and federal regulations.[1][3][8] Do not allow the chemical to enter drains.

[8]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2,3-Dihydroxynaphthalene

Preparation

Review SDS

Ensure Proper Ventilation

Don PPE

Handling

Weigh in Fume Hood
Avoid Dust Generation

Keep Container Closed

Storage / \\\ Disposal

Cool, Dry, Ventilated Area Collect in Labeled Container
Protect from Light and Air Dispose via Approved Facility

i

Separate from Incompatibles

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dihydroxynaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b165439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

